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2-Methylheptanoic Acid 2-Methylheptanoic Acid , also known as fema 2706, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm and adiposome. has a butter, cheese, and green taste.
Brand Name: Vulcanchem
CAS No.: 1188-02-9
VCID: VC0049856
InChI: InChI=1S/C8H16O2/c1-3-4-5-6-7(2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
SMILES: CCCCCC(C)C(=O)O
Molecular Formula: C8H16O2
Molecular Weight: 144.21 g/mol

2-Methylheptanoic Acid

CAS No.: 1188-02-9

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VCID: VC0049856

Molecular Formula: C8H16O2

Molecular Weight: 144.21 g/mol

2-Methylheptanoic Acid - 1188-02-9

CAS No. 1188-02-9
Product Name 2-Methylheptanoic Acid
Molecular Formula C8H16O2
Molecular Weight 144.21 g/mol
IUPAC Name 2-methylheptanoic acid
Standard InChI InChI=1S/C8H16O2/c1-3-4-5-6-7(2)8(9)10/h7H,3-6H2,1-2H3,(H,9,10)
Standard InChIKey NKBWMBRPILTCRD-UHFFFAOYSA-N
SMILES CCCCCC(C)C(=O)O
Canonical SMILES CCCCCC(C)C(=O)O
Density 0.899-0.905
Physical Description colourless oily liquid, solidifies in the cold to colourless or white scaly crystals; fatty, sour, rancid-like aroma
Description , also known as fema 2706, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). has been primarily detected in urine. Within the cell, is primarily located in the cytoplasm and adiposome. has a butter, cheese, and green taste.
Solubility Very slightly soluble in water; soluble in oils
soluble (in ethanol)
Synonyms (±)-2-Methylheptanoic Acid; α-Methylheptanoic Acid
PubChem Compound 14475
Last Modified Nov 11 2021
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